Cas no 864377-33-3 ((3-(9H-Carbazol-9-yl)phenyl)boronic acid)

• Product Name: (3-(9H-Carbazol-9-yl)phenyl)boronic acid
• CAS No: 864377-33-3
• MF: C₁₈H₁₄BNO₂
• MW: 287.120264530182
• MDL: MFCD18072506
• CID: 841668
• PubChem ID: 253662093
• Update Time: 2025-11-02

(3-(9H-Carbazol-9-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(9H-Carbazol-9-yl)phenyl)boronic acid
• 3-(9H-Carbazol-9-yl)phenylboronic acid
• 3-(9H-Carbazol-9-yl)phenylboronic Acid (contains varying amounts of Anhydride)
• [3-(9H-CARBAZOL-9-YL)PHENYL]BORONIC ACID
• Boronic acid, [3-(9H-carbazol-9-yl)phenyl]-
• (3-carbazol-9-ylphenyl)boronic acid
• 3-(9H-Carbazol-9-yl)benzeneboronic Acid (contains varying amounts of Anhydride)
• 3-(9-Carbazolyl)benzeneboronic acid
• IDQUIFLAFFZYEX-UHFFFAOYSA-N
• 3-(9-Carbazolyl)phenylboronic acid
• 3-(9H-carbazol-9-yl)phenyl boronic acid
• 3-(carbazol-9-yl)phenylboronic acid
• QC-4
• B-[3-(9H-Carbazol-9-yl)phenyl]boronic acid (ACI)
• Boronic acid, [3-(9H-carbazol-9-yl)phenyl]- (9CI)
• 3-(N-Carbazolyl)phenylboronic acid

• MDL： MFCD18072506
• Inchi： 1S/C18H14BNO2/c21-19(22)13-6-5-7-14(12-13)20-17-10-3-1-8-15(17)16-9-2-4-11-18(16)20/h1-12,21-22H
• InChI Key： IDQUIFLAFFZYEX-UHFFFAOYSA-N
• SMILES： OB(C1C=C(N2C3C(=CC=CC=3)C3C2=CC=CC=3)C=CC=1)O

Computed Properties

• Exact Mass: 287.11200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Topological Polar Surface Area: 45.4

Experimental Properties

• Density: 1.20
• PSA: 45.39000
• LogP: 2.46350

(3-(9H-Carbazol-9-yl)phenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-(9H-Carbazol-9-yl)phenyl)boronic acid

Comprehensive Guide to (3-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS No. 864377-33-3): Properties, Applications, and Market Insights

(3-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS No. 864377-33-3) is a highly specialized boronic acid derivative that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique carbazole-phenyl structure, serves as a crucial building block in the development of advanced small-molecule drugs, OLED materials, and catalysts. Its versatility and reactivity make it a valuable asset for researchers and industries alike.

The molecular structure of (3-(9H-Carbazol-9-yl)phenyl)boronic acid combines the electron-rich carbazole moiety with the reactive boronic acid group, enabling it to participate in various Suzuki-Miyaura cross-coupling reactions. This property is particularly valuable in the synthesis of biaryl compounds, which are widely used in drug discovery and functional materials. Recent studies have highlighted its potential in designing next-generation OLED emitters, where its high thermal stability and luminescent properties are highly sought after.

In the pharmaceutical sector, (3-(9H-Carbazol-9-yl)phenyl)boronic acid has emerged as a key intermediate for developing targeted therapies. Researchers are exploring its applications in cancer treatment, particularly in the design of kinase inhibitors and proteasome inhibitors. The compound's ability to form stable complexes with biological targets makes it a promising candidate for drug delivery systems and diagnostic agents. Its role in precision medicine aligns with the growing demand for personalized healthcare solutions.

The material science community has also recognized the potential of (3-(9H-Carbazol-9-yl)phenyl)boronic acid in creating advanced polymers and coordination complexes. Its incorporation into conjugated polymers enhances their electrical conductivity and optical properties, making them suitable for flexible electronics and energy storage devices. With the rise of green chemistry initiatives, this compound's low toxicity and biodegradability further increase its appeal for sustainable applications.

Market trends indicate a growing demand for (3-(9H-Carbazol-9-yl)phenyl)boronic acid, driven by advancements in drug discovery and renewable energy technologies. The compound's high purity and consistent quality are critical factors for researchers, leading to increased interest from specialty chemical suppliers. As the pharmaceutical and electronics industries continue to expand, the global market for this boronic acid derivative is expected to grow significantly in the coming years.

For researchers working with (3-(9H-Carbazol-9-yl)phenyl)boronic acid, proper storage conditions and handling protocols are essential to maintain its stability. The compound should be stored in a cool, dry place, protected from moisture and light. Its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF), facilitates its use in various chemical reactions and formulations.

In conclusion, (3-(9H-Carbazol-9-yl)phenyl)boronic acid (CAS No. 864377-33-3) represents a versatile and valuable compound with wide-ranging applications in medicine, materials science, and industrial chemistry. Its unique properties and growing market demand underscore its importance in modern scientific research and technological innovation. As industries continue to explore its potential, this boronic acid derivative is poised to play a pivotal role in shaping the future of advanced materials and therapeutic agents.